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Compound of Interest

Compound Name: Harzianopyridone

Cat. No.: B3039149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Harzianopyridone, a bioactive secondary metabolite isolated from the fungus Trichoderma

harzianum. The following sections detail the nuclear magnetic resonance (NMR), mass

spectrometry (MS), and infrared (IR) data, along with the experimental protocols utilized for its

isolation and characterization.

Core Spectroscopic Data of Harzianopyridone
The structure of Harzianopyridone has been determined to be (E)-4-hydroxy-6,6-dimethoxy-3-

(2-methyl-1-oxohex-4-enyl)pyridin-2-one[1]. The comprehensive spectroscopic data are

summarized in the tables below.

Nuclear Magnetic Resonance (NMR) Data
¹H NMR Spectroscopic Data for Harzianopyridone
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

1.15 d 7.0 2'-CH₃

1.68 d 6.0 H-6'

2.30 m H-3'

3.25 s 6-OCH₃

3.75 m H-2'

5.45 m H-4', H-5'

5.95 s H-5

¹³C NMR Spectroscopic Data for Harzianopyridone
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Chemical Shift (δ) ppm Assignment

15.8 2'-CH₃

17.9 C-6'

35.4 C-3'

42.6 C-2'

52.1 6-OCH₃

95.8 C-5

98.7 C-6

108.9 C-3

125.8 C-4'

130.7 C-5'

164.8 C-4

165.9 C-2

204.1 C-1'

Mass Spectrometry (MS) Data
High-resolution mass spectrometry has been utilized to determine the molecular formula and

fragmentation pattern of Harzianopyridone.

High-Resolution Mass Spectrometry (HRMS) Data for Harzianopyridone

Ion m/z [M+H]⁺ Molecular Formula

Harzianopyridone 282.1341 C₁₄H₁₉NO₅

Infrared (IR) Spectroscopy Data
The infrared spectrum of Harzianopyridone exhibits characteristic absorption bands

corresponding to its functional groups.
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Infrared (IR) Absorption Data for Harzianopyridone

Wavenumber (cm⁻¹) Functional Group Assignment

~3400 O-H (Alcohol)

~2950 C-H (Alkyl)

~1710 C=O (Ketone)

~1640 C=O (Pyridone)

~1600, ~1460 C=C (Alkene and Aromatic)

~1200 C-O (Ether)

Experimental Protocols
Isolation and Purification of Harzianopyridone
The isolation of Harzianopyridone from Trichoderma harzianum involves a multi-step process

to extract and purify the compound from the fungal culture.

Fungal Culture:Trichoderma harzianum is cultured on a suitable medium, such as potato

dextrose agar, to promote growth and secondary metabolite production.

Extraction: The fungal mycelium and culture broth are extracted with an organic solvent,

typically ethyl acetate, to isolate the crude secondary metabolites.

Chromatographic Separation: The crude extract is subjected to column chromatography on

silica gel. A gradient elution system, for example, a mixture of hexane and ethyl acetate with

increasing polarity, is used to separate the different components.

Further Purification: Fractions containing Harzianopyridone are identified by thin-layer

chromatography (TLC) and further purified using preparative high-performance liquid

chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis
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NMR Spectroscopy ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 400 or 500 MHz). The purified sample is dissolved in a deuterated solvent, such as

chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD). Chemical shifts are reported in parts per million

(ppm) relative to the solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry Mass spectra are obtained using a high-resolution mass spectrometer,

often coupled with an electrospray ionization (ESI) source. The sample is typically dissolved in

a suitable solvent like methanol and introduced into the mass spectrometer. The data is

collected in positive ion mode to observe the protonated molecule [M+H]⁺.

Infrared Spectroscopy The IR spectrum is recorded using a Fourier-transform infrared (FTIR)

spectrometer. A small amount of the purified solid sample is mixed with potassium bromide

(KBr) to form a pellet, or the spectrum is obtained from a thin film of the compound.

Workflow and Pathway Diagrams
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Caption: Experimental workflow for the isolation and spectroscopic analysis of

Harzianopyridone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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